Cas no 2503206-07-1 (N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride)

• Product Name: N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride
• CAS No: 2503206-07-1
• MF: C₁₉H₂₉ClN₂O
• MW: 336.899364233017
• CID: 6107502
• PubChem ID: 165881983
• Update Time: 2025-06-10

N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27193414
• 2503206-07-1
• N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride

• Inchi： 1S/C19H28N2O.ClH/c1-21(18-9-7-17(20)8-10-18)19(22)13-16-12-15(16)11-14-5-3-2-4-6-14;/h2-6,15-18H,7-13,20H2,1H3;1H
• InChI Key： LBODDMYIJYGTKY-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CC1CC1C=CC=CC=1)N(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 336.1968412g/mol
• Monoisotopic Mass: 336.1968412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride

Introduction to N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride (CAS No. 2503206-07-1)

N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride, identified by its CAS number 2503206-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride is characterized by its complex and intricate arrangement of functional groups. The presence of an aminocyclohexyl moiety and a 2-benzylcyclopropyl side chain contributes to its unique chemical properties, which are believed to influence its biological interactions. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and industrial applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride has emerged as a promising candidate in this regard. Preliminary studies have suggested that this compound may possess anti-inflammatory and analgesic properties, which could make it valuable in the treatment of chronic pain disorders and inflammatory conditions.

The synthesis of N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic approaches not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative techniques in drug discovery.

Evaluation of the pharmacological profile of N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride has revealed several intriguing findings. In vitro studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors involved in pain signaling and inflammation. These interactions are thought to underlie its potential therapeutic effects. Additionally, the compound has shown favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability, which are crucial for its clinical translation.

The impact of N-(4-aminocyclohexyl)-2-(2-benzylcyclopropyl)-N-methylacetamide hydrochloride on drug discovery is multifaceted. Its unique structural features provide a scaffold for designing derivatives with enhanced efficacy and reduced side effects. By leveraging computational chemistry and molecular modeling techniques, researchers can predict the binding affinity and selectivity of this compound towards various biological targets. Such insights are invaluable in optimizing drug candidates for clinical trials.

The future prospects of N-(4-aminocyclohexyl)-2-(2-benzycyclopropylestronng])-N-methyl07estrong>) are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this compound from preclinical studies to clinical applications. The development pipeline for N-(4-aminocyclohcyclop07estrong>) holds great promise for improving patient outcomes in various therapeutic areas.